![molecular formula C8H15Cl2N3 B2373389 (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride CAS No. 2247102-60-7](/img/structure/B2373389.png)
(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3 and its molecular weight is 224.13. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrosynthesis and Amine Formation
Research has demonstrated the use of electrochemical methods to synthesize various amine compounds, which is relevant to the study of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine; dihydrochloride. For example, amine electrosynthesis from 1-ethyl-4-nitro-3-cyanopyrazole has been explored, showcasing how electrochemical behavior can be utilized in creating different amine compounds (Mikhal’chenko et al., 2007).
Asymmetric Synthesis for Treatment Applications
The compound has potential applications in the treatment of diseases, as evidenced by research on the asymmetric synthesis of similar compounds for treating conditions like human papillomavirus infections (Boggs et al., 2007).
Development of Chiral Cyclopropane Units
The compound's structure, involving cyclopropane, is significant in the synthesis of biologically active compounds. Studies have shown the development of versatile cis- and trans-dicarbon-substituted chiral cyclopropane units, which are crucial in enhancing activity and investigating bioactive conformations (Kazuta et al., 2002).
Enzymatic Processes for Chiral Synthesis
Enzymatic processes have been developed for the preparation of chiral compounds, which is pertinent to the synthesis and study of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine; dihydrochloride. This includes the synthesis of vital chiral intermediates for pharmaceuticals like Ticagrelor (Guo et al., 2017).
Cyclopropanation in Asymmetric Syntheses
The compound's relevance is also highlighted in the field of asymmetric syntheses, particularly involving cyclopropanation of monochiral olefines, which is a critical step in creating various amino acid derivatives (Alcaraz et al., 1994).
Ring-Opening Methodologies
Research has explored Lewis acid-catalyzed ring-opening methodologies with amine nucleophiles, which could be applicable to the synthesis and study of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine; dihydrochloride (Lifchits & Charette, 2008).
Properties
IUPAC Name |
(1R,2R)-2-(2-ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c1-2-11-8(3-4-10-11)6-5-7(6)9;;/h3-4,6-7H,2,5,9H2,1H3;2*1H/t6-,7-;;/m1../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHYIEKSRBGREHC-GPJOBVNKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)C2CC2N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=CC=N1)[C@@H]2C[C@H]2N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.